1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-5-oxo-1-(4-phenylmethoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C26H26N2O3/c1-18-8-9-22(14-19(18)2)27-26(30)21-15-25(29)28(16-21)23-10-12-24(13-11-23)31-17-20-6-4-3-5-7-20/h3-14,21H,15-17H2,1-2H3,(H,27,30)
• InChI Key: UZHBSIWPLAGFGW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OCC4=CC=CC=C4)C

Description

1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrrolidine-3-carboxamide derivative that exhibits promising biological activities.

Mechanism of Action

The mechanism of action of 1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological activities by inhibiting the activity of specific enzymes and receptors in the body. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the inflammatory response. Additionally, it has been shown to bind to specific receptors in the central nervous system, leading to its analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide exhibits a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and prostaglandins. Furthermore, it has been reported to have analgesic effects by modulating the activity of specific receptors in the central nervous system. Additionally, it has been shown to have antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its potent biological activities. This compound exhibits a range of effects that make it a valuable tool for researchers studying inflammation, pain, and cancer. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on 1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide. One potential direction is to investigate its potential as a treatment for neurological disorders such as anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Furthermore, there is potential for the development of new drugs based on the structure of this compound. Overall, 1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is a promising compound with a range of potential applications in various fields of research.

Synthesis Methods

The synthesis of 1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 4-(benzyloxy)benzaldehyde and 3,4-dimethylaniline with ethyl 2-oxo-4-phenylbutyrate in the presence of a base and a catalyst. The reaction proceeds through a multistep process, including imine formation, Michael addition, and cyclization to yield the desired product.

Scientific Research Applications

1-[4-(benzyloxy)phenyl]-N-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential applications in various fields of research. This compound exhibits potent anti-inflammatory, analgesic, and antitumor activities, making it a promising candidate for the development of new drugs. Additionally, it has been reported to have a positive effect on the central nervous system, making it a potential treatment for neurological disorders.